Cas no 2229498-23-9 (2-1-(aminooxy)ethyl-4,6-difluorophenol)

2-1-(Aminooxy)ethyl-4,6-difluorophenol is a specialized chemical compound featuring both aminooxy and difluorophenol functional groups. Its unique structure enables applications in organic synthesis, particularly as a versatile intermediate for conjugation reactions, such as oxime ligation, due to the reactive aminooxy moiety. The presence of fluorine atoms enhances its stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful for selective modifications of carbonyl-containing molecules under mild conditions. Its well-defined reactivity profile and compatibility with diverse synthetic protocols make it a practical choice for researchers seeking efficient and controlled functionalization strategies.
2-1-(aminooxy)ethyl-4,6-difluorophenol structure
2229498-23-9 structure
Product Name:2-1-(aminooxy)ethyl-4,6-difluorophenol
CAS No:2229498-23-9
MF:C8H9F2NO2
MW:189.15936923027
CID:5911373
PubChem ID:165667578
Update Time:2025-10-29

2-1-(aminooxy)ethyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(aminooxy)ethyl-4,6-difluorophenol
    • EN300-1798597
    • 2-[1-(aminooxy)ethyl]-4,6-difluorophenol
    • 2229498-23-9
    • Inchi: 1S/C8H9F2NO2/c1-4(13-11)6-2-5(9)3-7(10)8(6)12/h2-4,12H,11H2,1H3
    • InChI Key: PQYOODMKKDAOHS-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1O)C(C)ON)F

Computed Properties

  • Exact Mass: 189.06013485g/mol
  • Monoisotopic Mass: 189.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.5Ų

2-1-(aminooxy)ethyl-4,6-difluorophenol Pricemore >>

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2-1-(aminooxy)ethyl-4,6-difluorophenol Related Literature

Additional information on 2-1-(aminooxy)ethyl-4,6-difluorophenol

Comprehensive Overview of 2-1-(aminooxy)ethyl-4,6-difluorophenol (CAS No. 2229498-23-9)

2-1-(aminooxy)ethyl-4,6-difluorophenol (CAS No. 2229498-23-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure, featuring an aminooxy group and difluorophenol moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

One of the most intriguing aspects of 2-1-(aminooxy)ethyl-4,6-difluorophenol is its role in click chemistry and bioconjugation. The aminooxy group allows for efficient coupling with carbonyl compounds, enabling the creation of stable oxime linkages. This property is highly valuable in the design of biocompatible materials and drug-delivery systems, which are currently hot topics in biomedical research. For instance, the compound's ability to form covalent bonds with proteins or peptides has opened new avenues for antibody-drug conjugates (ADCs), a rapidly growing field in oncology.

In the context of agrochemicals, 2-1-(aminooxy)ethyl-4,6-difluorophenol has shown promise as a building block for novel pesticides and herbicides. The difluorophenol moiety is known to enhance the bioavailability and metabolic stability of active ingredients, addressing key challenges in crop protection. With the global push toward sustainable agriculture and reduced environmental impact, this compound aligns well with the demand for greener alternatives.

From a synthetic chemistry perspective, the compound's CAS No. 2229498-23-9 is often searched in databases like SciFinder and Reaxys, reflecting its growing importance in organic synthesis. Its compatibility with microwave-assisted reactions and flow chemistry techniques further enhances its appeal, as these methods are gaining traction for their efficiency and scalability. Laboratories focused on high-throughput screening and combinatorial chemistry are particularly interested in its applications.

Another area where 2-1-(aminooxy)ethyl-4,6-difluorophenol is making waves is in material science. The compound's ability to modify surface properties and create functionalized polymers has implications for nanotechnology and coatings. For example, researchers are investigating its use in self-healing materials and smart coatings, which respond to environmental stimuli. These innovations are highly relevant to industries such as automotive, aerospace, and electronics.

Safety and regulatory considerations are also critical when discussing CAS No. 2229498-23-9. While the compound is not classified as hazardous under current guidelines, proper handling and storage are essential to ensure its stability. Users often search for MSDS (Material Safety Data Sheets) and handling protocols, emphasizing the need for clear documentation and best practices in laboratory settings.

In summary, 2-1-(aminooxy)ethyl-4,6-difluorophenol (CAS No. 2229498-23-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing green chemistry, drug development, and innovative materials.

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